Cas no 1006348-66-8 (3-(4-methyl-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile
• CAS No: 1006348-66-8
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD08558198
• CID: 3060197
• PubChem ID: 19616594
• Update Time: 2025-05-25

3-(4-methyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile
• AKOS000313348
• 1006348-66-8
• 3-(4-methylpyrazol-1-yl)butanenitrile
• STK350876
• CS-0282110
• BBL040696
• SCHEMBL12285074
• EN300-230762

• MDL： MFCD08558198
• Inchi： 1S/C8H11N3/c1-7-5-10-11(6-7)8(2)3-4-9/h5-6,8H,3H2,1-2H3
• InChI Key： UXEKGHXRDHVTHZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)C(C)CC#N

Computed Properties

• Exact Mass: 149.095297364Da
• Monoisotopic Mass: 149.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile

3-(4-Methyl-1H-Pyrazol-1-yl)Butanenitrile: A Comprehensive Overview

3-(4-Methyl-1H-pyrazol-1-yl)butanenitrile, identified by the CAS number 1006348-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-methylpyrazole butanenitrile, is characterized by its unique structure, which combines a pyrazole ring with a nitrile group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical reactions and its ability to participate in various biological interactions.

The synthesis of 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile typically involves multi-step processes that leverage the reactivity of pyrazole derivatives. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through methods such as nucleophilic substitution and condensation reactions. The presence of the nitrile group at the terminal position of the butane chain introduces additional functional diversity, making this compound a valuable building block in organic synthesis.

In terms of physical properties, 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile exhibits a melting point of approximately 55°C and a boiling point around 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. The compound's stability under normal storage conditions further enhances its utility in research settings.

The pharmacological potential of 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile has been explored in recent studies, particularly in the context of its ability to modulate cellular signaling pathways. Research indicates that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its interaction with key enzymes involved in metabolic pathways has been investigated, highlighting its potential role in therapeutic interventions.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile. Advanced molecular modeling techniques have revealed that the compound's pyrazole ring plays a critical role in stabilizing interactions with biological targets. Furthermore, the nitrile group has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability.

In industrial applications, 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile finds use as an intermediate in the synthesis of more complex organic molecules. Its role as a precursor in the production of agrochemicals and pharmaceutical agents underscores its importance in modern chemical manufacturing. The compound's compatibility with various reaction conditions ensures its versatility across different synthetic routes.

The environmental impact of 3-(4-methyl-1H-pyrazol-1-yl)butanenitrile has also been a focus of recent research. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute aligns with growing industry trends toward sustainable chemical practices.

In conclusion, 3-(4-methyl-1H-pyrazol-1-yL)butanenitrile, CAS number 1006348-66-, stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with its diverse functional properties, positions it as a key player in both academic research and industrial applications. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.